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Compound of Interest

Compound Name:
2-(2-Methoxyphenoxy)-

benzylamine

CAS No.: 870121-39-4

Cat. No.: B3291185

Get Quote

Executive Summary
2-(2-Methoxyphenoxy)benzylamine is a highly versatile bifunctional chemical entity utilized

extensively across medicinal chemistry and materials science. Characterized by a primary

amine linked to a methoxyphenoxy-substituted benzene ring, the compound acts as a critical

pharmaceutical intermediate and a potent anti-corrosive agent. This technical whitepaper

synthesizes the safety data sheet (SDS) parameters with field-proven experimental workflows,

providing a comprehensive operational framework for researchers.

Section 1: Physicochemical Architecture
The structural dichotomy of 2-(2-methoxyphenoxy)benzylamine—combining a hydrophilic

amine with a lipophilic methoxyphenoxy moiety—dictates its behavior in solution and at solid-

liquid interfaces[1]. In laboratory settings, the hydrochloride salt is predominantly favored over

the free base. The causality behind this preference is that protonation of the amine drastically

enhances aqueous solubility, bioavailability, and oxidative stability, making it superior for both

biological assays and aqueous formulations[1].
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Quantitative Physicochemical Data
Property Value (Hydrochloride Salt) Value (Free Base)

CAS Number 870061-70-4[1] 870121-39-4[2]

Molecular Formula C14H16ClNO2[1] C14H15NO2[3]

Molecular Weight 265.74 g/mol [1] 229.27 g/mol [3]

Purity Standard ≥ 95.0%[1] ≥ 95.0%[2]

Physical Form
White to off-white crystalline

powder[1]
Solid / Viscous Oil

Solubility Profile
Soluble in H₂O, DMSO,

Methanol[1]
Soluble in organic solvents

Section 2: Hazard Mitigation & Safety Data (SDS
Core)
As a bioactive amine derivative, 2-(2-methoxyphenoxy)benzylamine requires rigorous safety

protocols. It is formally classified under the GHS07 (Warning) hazard category[4].

Skin & Eye Irritation (H315, H319): The basicity of the amine and the lipophilicity of the ether

linkage allow the compound to disrupt lipid bilayers in the stratum corneum and corneal

epithelium.

Respiratory Tract Irritation (H335): Inhalation of the crystalline dust can cause micro-

abrasions and localized pH shifts in the respiratory mucosa.

Causality-Driven PPE Selection: Standard nitrile gloves are mandated because the

compound's partition coefficient allows moderate transdermal penetration. A particulate

respirator (N95/P100) must be utilized during weighing procedures because the aerodynamic

diameter of the milled hydrochloride powder frequently falls within the inhalable fraction range

(<100 μm).
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Compound Reception
CAS 870061-70-4
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 Yes
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Workflow for safe handling and validation of 2-(2-Methoxyphenoxy)benzylamine.

Section 3: Mechanistic Applications
A. Pharmaceutical & Biochemical Probing
In medicinal chemistry, the compound acts as a critical intermediate for synthesizing drugs

targeting neurological disorders[5]. The spatial arrangement of the methoxy and phenoxy

groups creates a specific steric bulk that is highly effective for probing receptor binding pockets

or inhibiting specific enzymes[5]. The primary amine serves as a reliable synthetic handle for

subsequent amide coupling or reductive amination.

B. Corrosion Inhibition in Acidic Media
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Beyond biological applications, 2-(2-methoxyphenoxy)benzylamine hydrochloride

demonstrates profound efficacy as a corrosion inhibitor for mild steel in hydrochloric acid (HCl)

environments[6]. The mechanism relies on chemical adsorption (chemisorption). The nitrogen

atom of the amine and the oxygen atoms of the ether linkages possess lone pairs of

electrons[6]. These heteroatoms coordinate with the vacant d-orbitals of iron (Fe) on the steel

surface, forming a protective monolayer that follows the Langmuir adsorption isotherm[6]. This

film physically blocks the diffusion of corrosive hydronium (H⁺) and chloride (Cl⁻) ions to the

metal surface.

HCl Acidic Medium
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Mild Steel Surface
(Fe active sites)

 Attacks

2-(2-Methoxyphenoxy)benzylamine
(Protonated Amine)

Heteroatom Adsorption
(N, O lone pairs)
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(Langmuir Isotherm)
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Mechanism of mild steel corrosion inhibition via heteroatom adsorption.

Section 4: Validated Experimental Protocols
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Protocol 1: Self-Validating Preparation of Aqueous Stock
Solutions
Objective: Prepare a stable 10 mM stock solution for biochemical receptor binding assays.

Weighing: In a calibrated analytical balance within a Class II fume hood, weigh 26.57 mg of

2-(2-methoxyphenoxy)benzylamine HCl.

Causality: The active draft shield of the fume hood prevents the inhalation of H335-

classified micro-particulates.

Dissolution: Transfer the powder to a 10 mL volumetric flask. Add 8 mL of ultra-pure

deionized water (18.2 MΩ·cm).

Agitation: Vortex the mixture continuously for 60 seconds at room temperature.

Validation Check: Inspect the solution against a dark background under strong light.

Self-Validation: The solution must be perfectly clear and colorless. Any turbidity indicates

incomplete salt dissociation or the presence of the lipophilic free base (due to HCl

volatilization during poor storage). If turbid, adjust the pH to < 4.0 using 0.1 M HCl to force

complete amine protonation.

Volume Adjustment: Bring the total volume to exactly 10 mL with deionized water.

Protocol 2: Gravimetric (Weight Loss) Corrosion
Inhibition Assay
Objective: Quantify the inhibition efficiency of the compound on mild steel in 1.0 M HCl[6].

Preparation: Polish mild steel coupons (dimensions: 2x2x0.1 cm) sequentially with varying

grades of emery paper. Wash thoroughly with absolute ethanol to remove organic residues

and dry in a vacuum desiccator.

Baseline Weighing: Record the exact initial mass (

) of the coupon using an analytical balance (accuracy to 0.1 mg).
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Immersion: Submerge the coupon in 100 mL of 1.0 M HCl containing 500 ppm of 2-(2-

methoxyphenoxy)benzylamine HCl. Maintain the system at 35°C in a thermostated water

bath for exactly 24 hours.

Causality: A concentration of 500 ppm ensures sufficient molecular density to fully saturate

the metal surface active sites in accordance with Langmuir adsorption kinetics, while 35°C

simulates standard industrial pipeline conditions[6].

Retrieval & Cleaning: Remove the coupon, scrub gently with a bristle brush under running

water to remove loose, non-adherent corrosion products, rinse with absolute ethanol, and

dry completely.

Final Weighing: Record the final mass (

).

Validation Check: Calculate the corrosion rate and inhibition efficiency.

Self-Validation: A successful protective film formation is validated if the weight loss (

) in the treated solution is at least 80% lower than the weight loss of a control coupon
submerged in uninhibited 1.0 M HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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